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Compound of Interest

Compound Name: 2-Nitrophenyl selenocyanate

Cat. No.: B1205194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Nitrophenyl selenocyanate. The information is intended to support laboratory personnel in the

safe execution of research and development activities involving this compound.

Chemical and Physical Properties
2-Nitrophenyl selenocyanate is a dark brown crystalline solid. A summary of its key physical

and chemical properties is provided in the table below.
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Property Value Reference(s)

CAS Number 51694-22-5 [1]

Molecular Formula C7H4N2O2Se [1]

Molecular Weight 227.08 g/mol [1]

Melting Point 140-142 °C (lit.) [1]

Boiling Point 345.2 ± 44.0 °C (Predicted)

Solubility

Soluble in dichloromethane,

tetrahydrofuran,

dimethylformamide, and

ethanol.

Stability

Stable under recommended

storage conditions.

Incompatible with acids and

strong oxidizing agents.

Hazard Identification and Classification
2-Nitrophenyl selenocyanate is classified as a hazardous substance. It is acutely toxic if

swallowed or inhaled and may cause damage to organs through prolonged or repeated

exposure.[1] It is also very toxic to aquatic life with long-lasting effects.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2-
Nitrophenyl selenocyanate to minimize exposure risk.
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Protection Type Recommendation

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166. Use equipment for eye protection tested

and approved under appropriate government

standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate use a full-face

particle respirator type N100 (US) or type P3

(EN 143) respirator cartridges as a backup to

engineering controls. If the respirator is the sole

means of protection, use a full-face supplied air

respirator. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Safe Handling and Storage
Handling:

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.
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Provide appropriate exhaust ventilation at places where dust is formed.

Normal measures for preventive fire protection.

Storage:

Keep container tightly closed in a dry and well-ventilated place.

Store in a cool, dry place.

Incompatible materials include acids and strong oxidizing agents.

First Aid Measures
Exposure Route First Aid Procedure

If Swallowed

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.

In Case of Skin Contact

Wash off with soap and plenty of water. Take

victim immediately to hospital. Consult a

physician.

In Case of Eye Contact Flush eyes with water as a precaution.

If Inhaled

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

Experimental Protocols
General Synthesis of Aryl Selenocyanates
While a specific protocol for the synthesis of 2-Nitrophenyl selenocyanate was not found, a

general method for the preparation of aryl selenocyanates involves the reaction of arylboronic

acids with selenium powder and trimethylsilyl cyanide (TMSCN) in DMSO at elevated

temperatures.[2] Another approach utilizes the reaction of aryl methyl ketones with selenium

dioxide and malononitrile in DMSO.[3]
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The Grieco Elimination using o-
Nitrophenylselenocyanate
This reaction facilitates the dehydration of a primary alcohol to a terminal alkene.[4]

Procedure:

To a solution of the alcohol (1.0 eq) in THF at ambient temperature, successively add o-

nitrophenylselenocyanate (1.44 eq) and n-Bu3P (1.48 eq).

Stir the reaction mixture at this temperature for 3 hours.

Cool the mixture to 0 °C and add sodium bicarbonate (5.0 eq), followed by aqueous

hydrogen peroxide (35% w/w in H2O, 7.3 eq).

Allow the resulting mixture to warm to ambient temperature and stir for 2 hours.

Quench the reaction with a saturated solution of Na2S2O3.

Extract the aqueous phase with EtOAc.

Wash the combined organic extracts with brine and dry with MgSO4.

Filter and evaporate the solvent. Purify the crude product by flash chromatography on silica

gel.

Oxidation of Selenides to Selenoxides
The oxidation of the selenide to a selenoxide is a key step in the Grieco elimination.[5]

Hydrogen peroxide is a common oxidizing agent for this transformation.[6]

General Considerations:

The oxidation is typically carried out at low temperatures to prevent premature elimination.

For substrates sensitive to oxidation, m-chloroperoxybenzoic acid (mCPBA) can be used as

an alternative oxidant.[6]
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The reaction is often buffered with an amine base to prevent acid-mediated side reactions.[6]

Quenching and Disposal of Organoselenium Reagents
Unused or residual organoselenium reagents must be quenched and disposed of properly.

Procedure for Quenching:

In a well-ventilated fume hood, dilute the reagent significantly with an unreactive solvent like

heptane or toluene in a suitable flask.

Cool the flask in an ice water bath.

Slowly add isopropanol to the mixture with stirring.

Once the initial vigorous reaction subsides, slowly add methanol to ensure complete

quenching.

Finally, very slowly add water dropwise to neutralize any remaining reactive species.

The neutralized mixture can then be disposed of as hazardous waste according to

institutional guidelines.

Visualized Workflows
Safe Handling Workflow
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Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Weigh Compound in Fume Hood

Perform Reaction in Fume Hood

Keep Container Tightly Closed When Not in Use

Quench Residual Reagent

Dispose of Waste in Designated Container

Clean Work Area

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Nitrophenyl selenocyanate.

Emergency Response Workflow
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Incident

Immediately wash with soap and water for 15 minutes

Skin

Immediately flush with water for 15 minutes

Eye

Move to fresh air

Inhalation

DO NOT induce vomiting

Ingestion

Remove contaminated clothing

Seek medical attention

Remove contact lenses, if present

Seek medical attention

If not breathing, give artificial respiration

Seek medical attention

Rinse mouth with water

Seek immediate medical attention

Click to download full resolution via product page

Caption: A workflow for emergency response to exposure to 2-Nitrophenyl selenocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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